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Compound of Interest

4-Chlorobenzyl 4-bromopheny!
Compound Name:

ketone
CAS No.: 107028-33-1
Cat. No.: B13391327

Get Quote

\ J

Senior Application Scientist's Guide: Proper Disposal of 4-Chlorobenzyl 4-bromophenyl
ketone

Executive Summary: Immediate Action Plan

Core Directive: 4-Chlorobenzyl 4-bromophenyl ketone is a halogenated organic solid.[1][2] It
must NEVER be disposed of down the drain, in general trash, or mixed with non-halogenated
solvents.

e Primary Disposal Method: High-temperature incineration with flue gas scrubbing (to
neutralize HCI/HBr).[1][2]

» Immediate Handling: Segregate from strong oxidizers and bases.[2] Label as "Hazardous
Waste - Solid, Halogenated."[1][2]

 Critical Safety: This compound is a skin and eye irritant.[2][3] Avoid dust formation.[2][3]
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Chemical Profile & Identification

To ensure you are handling the correct material, verify the identity. This compound is a
deoxybenzoin derivative, distinct from the more dangerous alpha-halo ketones (lachrymators)
often used in synthesis.[1][2]

Parameter Technical Detail

Chemical Name 4-Chlorobenzyl 4-bromophenyl ketone

1-(4-bromophenyl)-2-(4-chlorophenyl)ethan-1-
IUPAC Name ( P yh-2 P v
one

Structure 4-C|-C6H4-CH2-C(=0)-C6H4-4-Br

Note: Specific isomer CAS is rare.[1][2][4][5][6]
CAS Number Reverse isomer (23566-00-9) is common.[1][2]
Treat as Halogenated Organic Solid.[2]

Physical State Solid (White to off-white powder/crystals)

Molecular Weight ~309.59 g/mol

Insoluble in water; soluble in DCM, Acetone,

Solubility
Ethyl Acetate.[1]

Expert Insight: Do not confuse this with alpha-bromo ketones (phenacyl bromides), which are
potent tear gas agents.[1][2] While 4-Chlorobenzyl 4-bromophenyl ketone is an irritant, it
lacks the high lachrymatory potency of compounds where the halogen is directly adjacent to
the carbonyl group on the alkyl chain.[1][2]

Hazard Characterization (GHS)

Before disposal, you must classify the waste stream.[7] Based on the functional groups
(Halogenated Aromatic Ketone), the following hazards apply:

e Health Hazards:

o Skin Irritation (Category 2): Causes skin irritation upon contact.[2][3]
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o Eye Irritation (Category 2A): Causes serious eye irritation.[2]

o STOT-SE (Category 3): May cause respiratory irritation if dust is inhaled.[1][2]

e Environmental Hazards:

o Agquatic Toxicity: Halogenated aromatics are generally toxic to aquatic life with long-lasting
effects.[1][2]

Disposal Procedures

A. Small-Scale (Laboratory Bench)
For quantities < 5009[1][2]

e Segregation: Do not mix with non-halogenated solvents (e.g., methanol, hexane) unless
necessary for dissolution. Halogenated waste streams are often 3-5x more expensive to
dispose of; contaminating a non-halogenated stream upgrades the entire volume to the more
expensive "Halogenated" class.[1][2]

e Packaging:

o Solids: Place directly into a wide-mouth HDPE jar labeled "Hazardous Waste - Solid,
Halogenated."

o Solutions: If the material is in solution (e.g., reaction mother liquor), collect in a carboy
specifically marked for Halogenated Solvents.

e Labeling:
o Constituents: "4-Chlorobenzyl 4-bromophenyl ketone"[1][2]

o Hazard Checkbox: [x] Toxic [X] Irritant[2]

B. Large-Scale (Process Waste)

For quantities > 1kg

o Container Selection: Use UN-rated fiber or poly drums (e.g., UN 1H2 for plastic open head).
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 Liner: Double-bag with 6-mil polyethylene liners to prevent drum contamination and dust
release.

o Waste Profile:

o RCRA Code: This material is likely not a P- or U-listed waste.[1][2] It is classified as a
characteristic waste if it exhibits toxicity (D-codes) or simply as "Non-RCRA Regulated
Hazardous Waste" depending on state laws, but it must be treated as hazardous due to
halogen content.[1][2]

o Destruction: The waste manifest must specify Incineration at a permitted facility.[1][2]

o Reasoning: Open burning is prohibited. The presence of Chlorine and Bromine requires
incinerators equipped with scrubbers to capture acidic gases (HCI, HBr) and prevent

dioxin formation.

C. Accidental Spill Cleanup
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Spill Detected

Assess Volume & Hazard
(Is it < 100g?)

Don PPE:
Nitrile Gloves, Goggles,
Lab Coat, N95 Mask (if dusty)

Small Spill (<100g) Large Spill (>1009)

/

Dampen with Acetone/Water
Paper Towel to suppress dust

Notify EHS / Safety Officer

With Assistance

Gently Sweep/Scoop
Avoid Dust Generation

Place in Wide-Mouth
HDPE Waste Jar

Label: 'Halogenated Solid Waste'

Click to download full resolution via product page

Figure 1: Decision logic for safe spill response.
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Regulatory & Compliance Logic
Why "Halogenated" Matters

In the US (EPA) and EU (REACH), halogenated compounds are subject to stricter disposal

rules.

e Mechanism: When burned, the Chlorine and Bromine atoms form acidic gases (HCI, HBr). If
not scrubbed, these destroy incinerator linings and contribute to acid rain.

» Dioxin Risk: Improper combustion (low temperature) of chlorinated aromatics can generate
polychlorinated dibenzodioxins (PCDDs), which are highly carcinogenic.

o Protocol: Therefore, this waste must go to a facility capable of >1100°C combustion with
rapid quench cooling.[2]

Waste Stream Decision Tree

Solid / Powder
(Incineration )

Is Solvent Halogenated?
(DCM, Chloroform)

4-Chlorobenzyl
4-bromophenyl ketone

Physical State?

Stream B:
If mixed with >2% Halogen Halogenated Solvent Waste
n;

No (Acetone/EtOH
(. ) - (Fuel Blending/Incineration)

Stream C:
Non-Halogenated Solvent Waste
(Do NOT mix if possible)

Click to download full resolution via product page

Figure 2: Waste stream segregation logic. Note that mixing even small amounts of halogenated
material into non-halogenated solvents usually reclassifies the whole container as halogenated.

[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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